Cas no 824983-80-4 (Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-5-methyl-)

• Product Name: Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-5-methyl-
• CAS No: 824983-80-4
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• CID: 689462
• PubChem ID: 44392194
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-5-methyl-
• 3-hydroxy-5-methyl-1H-thieno[2,3-d]pyrimidine-2,4-dione
• BDBM50157842
• 3-Hydroxy-5-methyl-4a,7a-dihydro-1H-thieno[2,3-d]pyrimidine-2,4-dione
• DTXSID60658687
• 824983-80-4
• CHEMBL183792
• 3-Hydroxy-5-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C7H6N2O3S/c1-3-2-13-5-4(3)6(10)9(12)7(11)8-5/h2,12H,1H3,(H,8,11)
• InChI Key： VCPLNXWOFQOPTD-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C(N(C(NC1=2)=O)O)=O

Computed Properties

• Exact Mass: 198.00991323g/mol
• Monoisotopic Mass: 198.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.9Ų